BENG“E Troubleshooting & Optimization

Check Availability & Pricing

3-Fluorophenol: A Technical Safety Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Fluorophenol

Cat. No.: B1196323

This technical support center provides essential safety information, troubleshooting guides, and
frequently asked questions for researchers, scientists, and drug development professionals
working with 3-Fluorophenol. Adherence to these guidelines is critical to ensure a safe
laboratory environment.

Quantitative Safety Data

A summary of the key quantitative safety and physical property data for 3-Fluorophenol is
provided below for easy reference.
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Property Value Source
Molecular Formula CeHsFO [1]
Molecular Weight 112.10 g/mol [1]
CAS Number 372-20-3 [2]

White or Colorless to Light
Appearance orange to Yellow powder to

lump to clear liquid

Boiling Point 178 °C

Melting Point 8-12 °C

Density 1.238 g/mL at 25 °C

Flash Point 71 °C (159.8 °F) - closed cup

Vapor Pressure 1.19 mmHg [3]

Hazard Identification and GHS Classifications

3-Fluorophenol is classified as a hazardous substance. The following table summarizes its
GHS hazard statements.
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Hazard Code Description Classification
H227 Combustible liquid Combustible liquid
Toxic if swallowed / Harmful if o
H301 / H302 Acute toxicity, oral[3]
swallowed
H312 Harmful in contact with skin Acute toxicity, dermal[3]
H315 Causes skin irritation Skin corrosion/irritation[3]

Causes serious eye damage / Serious eye damage/eye

H318 / H319 _ o o
Causes serious eye irritation irritation[4]
H332 Harmful if inhaled Acute toxicity, inhalation
HaL2 Harmful to aquatic life with Hazardous to the aquatic
long lasting effects environment, long-term hazard

Frequently Asked Questions (FAQs) and
Troubleshooting

This section addresses common questions and troubleshooting scenarios that may arise during
experiments involving 3-Fluorophenol.

Q1: What are the immediate first aid measures | should take in case of accidental exposure to
3-Fluorophenol?

« If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[4]

 In case of skin contact: Immediately take off contaminated clothing. Wash the affected area
with soap and plenty of water. Consult a doctor.[4]

 In case of eye contact: Rinse cautiously with water for at least 15 minutes.[4] Remove
contact lenses, if present and easy to do. Continue rinsing and seek immediate medical
attention.
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e |If swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Call a poison control center or doctor immediately.[4][5]

Q2: | spilled a small amount of 3-Fluorophenol on my lab bench. How should | clean it up?

For small spills, absorb the material with a liquid-absorbent material (e.g., Chemizorb®).
Collect the waste in a suitable, closed container for disposal.[6] Ensure the area is well-
ventilated. Remove all sources of ignition as 3-Fluorophenol is a combustible liquid.[4][6]

Q3: What type of personal protective equipment (PPE) is required when handling 3-
Fluorophenol?

» Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[4]
o Skin Protection: Wear chemical-impermeable gloves and protective clothing.[4]

o Respiratory Protection: If working in a poorly ventilated area or if exposure limits are
exceeded, use a full-face respirator.[4]

Q4: How should | properly store 3-Fluorophenol in the laboratory?

Store the container tightly closed in a dry, cool, and well-ventilated place.[4][6] Keep it away
from heat, sparks, and open flames.[2][5] It is incompatible with strong oxidizing agents, acid
chlorides, and acid anhydrides.[5]

Q5: What are the appropriate fire-fighting measures for a fire involving 3-Fluorophenol?

Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish the fire.[4] Firefighters
should wear self-contained breathing apparatus.[4]

Experimental Workflow & Emergency Protocol

The following diagram outlines the standard workflow for handling 3-Fluorophenol and the
immediate steps to take in an emergency situation.
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3-Fluorophenol Handling and Emergency Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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